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Compound of Interest

Compound Name: accucast

Cat. No.: B1178887

Carbobead CP is a high-performance ceramic media composed of aluminosilicate.[1][2] It is
recognized for its consistent thermal, physical, and chemical properties, making it a subject of
interest in various industrial and research applications. This guide provides a comprehensive
overview of its manufacturer specifications and relevant experimental findings for researchers,
scientists, and drug development professionals.

Physical and Chemical Properties

The following tables summarize the key quantitative specifications for Carbobead CP, derived
from manufacturer data sheets and independent research.

General Properties

Property Value Source
Chemical Composition Aluminosilicate Ceramic [1]
Material Density 3.25 g/cm?3 (3250 kg/m 3) [11[2]
Sphericity 0.9 [2][3]
Roughness 0.9 [2]

Particle Size Distribution (Sieve Analysis)
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The particle size of Carbobead CP is tightly controlled, and the following table presents a

typical sieve analysis.

Mesh Size Millimeters Weight % Retained

Product: 12/18

-12+16 1.700-1.180 10

-16+20 1.180-0.850 90

Product: 16/30

-16+20 1.180-0.850 5

-20+30 0.850-0.600 90

-30+40 0.600-0.425 5

Product: 20/40

-20+30 0.850-0.600 3

-30+40 0.600-0.425 90

-40+50 0.425-0.300 7

Product: 30/60

-30+40 0.600-0.425 3

-40+50 0.425-0.300 90

-50+70 0.300-0.212 7

Product: 40/70

-40+50 0.425-0.300 17

-50+70 0.300-0.212 68

-70+100 0.212-0.150 15
Source:[1]
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Derived Particle Size Metrics

Property Value (pm)

Product: 20/40

Median Particle Diameter (D50) 730
Effective Size (D10) 648
Uniformity Coefficient (D60/D10) 1.19

Product: 30/60

Median Particle Diameter (D50) 522
Effective Size (D10) 440
Uniformity Coefficient (D60/D10) 1.20

Product: 40/70

Median Particle Diameter (D50) 332

Effective Size (D10) 285

Uniformity Coefficient (D60/D10) 1.23
Source:[1]

Thermal Properties

The thermal conductivity of Carbobead CP has been investigated as a function of temperature

and ambient gas.

Thermal Conductivity
Temperature (°C)

Thermal Conductivity

(WIm-K) in Air (W/m-K) in N2
~20 ~0.25 ~0.25
~700 ~0.50 ~0.50
Source:[4][5]
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Elemental Composition

The elemental composition of Carbobead CP has been analyzed before and after heat

treatment.
o ¢ Fresh (Weight  1200°C - 4h 1200°C - 32h 1200°C - 500h
emen
%) (Weight %) (Weight %) (Weight %)
O 49.95 50.91 51.37 51.59
Al 31.38 40.25 40.75 39.42
Si 6.76 2.20 3.52 4.79
Fe 11.27 3.80 2.84 4.19
Ti 0.65 1.90 1.52 -
Source:[3]

Experimental Protocols

Detailed experimental protocols for all manufacturer specifications are not publicly available.
However, the following methodologies have been cited in research literature for the
characterization of Carbobead CP.

Thermal Conductivity Measurement

The thermal conductivity of Carbobead CP beds is measured using the transient hot-wire
(THW) method.[5] This technique is suitable for measuring the thermal properties of porous
materials over a range of temperatures.
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Experimental Setup Measurement Procedure

Platinum Wire (Heater/Sensor) Controlled Atmosphere (Air/N2) Apply Voltage Pulse to Pt Wire

embedded in surrounds

High-Temperature THW Apparatus

Y

> Carbobead CP Sample Bed i

Record Temperature Rise of Wire over Time

:

‘ Calculate Thermal Conductivity

Data Analysis

Plot Temperature vs. log(time)

Determine Linear Region

Calculate k from Slope
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Sample Preparation

Fresh Carbobead CP Sample

i

Heat Treatment (e.g., 1200°C for 4-500h)

for for
Analysis
EDX Analysis XRD Analysis
Output
Elemental Composition (Weight %) Crystalline Phase Identification
Measurement Data Acquisition Calculation
> Emissometer »| Measure Emissivity »| Direct Emissivity Value
Carbobead CP Sample
B
Solar Reflectometer »| Measure Reflectance »| Calculate Solar Absorptance (o =1 - p)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Carbobead CP: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178887#manufacturer-specifications-for-carbobead-

cp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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